Cas no 1021260-99-0 (3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1021260-99-0
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5506822
• Update Time: 2025-07-25

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-methyl-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C19H24N2O4S2/c1-3-12-26(22,23)21-11-5-7-16-14-17(9-10-19(16)21)20-27(24,25)18-8-4-6-15(2)13-18/h4,6,8-10,13-14,20H,3,5,7,11-12H2,1-2H3
• InChI Key： RYRIFGCDZZFKBC-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1021260-99-0 and Product Name: 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

The compound identified by the CAS number 1021260-99-0 and the product name 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a tetrahydroquinoline scaffold combined with a benzene sulfonamide moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of molecules that can modulate complex biological pathways. The 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide structure exhibits several key features that are highly relevant to modern drug design. The tetrahydroquinoline ring is known for its ability to interact with various biological receptors, including those involved in neurological disorders and cancer. Additionally, the sulfonamide group is a well-established pharmacophore that enhances binding affinity and metabolic stability.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in the treatment of neurological conditions such as Parkinson's disease and Alzheimer's disease. These compounds have demonstrated the ability to cross the blood-brain barrier and interact with neurotransmitter systems. The specific modification of the tetrahydroquinoline core with a propane-1-sulfonyl group in this compound may enhance its pharmacokinetic properties, improving both bioavailability and target specificity.

The benzene sulfonamide moiety in the molecular structure of 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide adds another layer of complexity to its potential biological activity. Sulfonamides are known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of this group with the tetrahydroquinoline scaffold may lead to synergistic effects that could be exploited in therapeutic applications.

From a chemical perspective, the synthesis of this compound involves intricate steps that require precise control over reaction conditions. The introduction of the propane-1-sulfonyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule.

The pharmacological evaluation of 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide has revealed intriguing interactions with various biological targets. Preclinical studies have indicated potential activity against enzymes involved in cancer cell proliferation and survival. The compound's ability to modulate these pathways may make it a valuable asset in developing novel anticancer therapies. Additionally, its interaction with receptors implicated in neurological disorders suggests further therapeutic possibilities.

In conclusion, the compound identified by CAS number 1021260-99-0 and named 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of complex biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions.